Cas no 5423-27-8 ( )

• Product Name: &nbsp
• CAS No: 5423-27-8
• MF: C₁₄H₂₆O₆S
• MW: 322.417644023895
• CID: 940158
• PubChem ID: 222307
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• butyl 3-(3-butoxy-3-oxopropyl)sulfonylpropanoate
• 3,3'-sulfonyldi-propionic acid, dibutyl ester
• AC1L5BM1
• AC1Q66Y3
• AG-J-56798
• AR-1I4028
• Bis-< 2-butyloxycarbonyl-aethyl> -sulfon
• CTK5A0102
• dibutyl 3,3'-sulfonyldipropanoate
• NSC8187
• F88665
• NSC-8187
• DTXSID20278542
• Propionic acid, 3,3'-sulfonyldi-, dibutyl ester
• Propanoic acid, 3,3'-sulfonylbis-, dibutyl ester (9CI)
• VUUQFLLRJFDANW-UHFFFAOYSA-N
• 5423-27-8
• &nbsp;

• Inchi： 1S/C14H26O6S/c1-3-5-9-19-13(15)7-11-21(17,18)12-8-14(16)20-10-6-4-2/h3-12H2,1-2H3
• InChI Key： VUUQFLLRJFDANW-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCCCC)(CCC(=O)OCCCC)(=O)=O

Computed Properties

• Exact Mass: 322.14508
• Monoisotopic Mass: 322.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 463.4°C at 760 mmHg
• Flash Point: 234.1°C
• Refractive Index: 1.464
• PSA: 86.74
• LogP: 2.94880